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Compound of Interest

4-Formylpiperidine-4-carboxylic
Compound Name:

acid
CAS No.: 344354-78-5
Cat. No.: B13946268

Get Quote

Part 1: Executive Summary & Molecular Identity
The Isomer Distinction (Critical Analysis)

In chemical nomenclature and cataloging, the term "4-Formylpiperidine-4-carboxylic acid" is
frequently subject to ambiguity. It technically refers to a geminal disubstituted piperidine
(Isomer B). However, commercial catalogs often use this string loosely to refer to the N-formyl
derivative (Isomer A).

For high-precision research, you must distinguish between these two distinct chemical entities:
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Isomer A (Commercial

Feature Isomer B (Scaffold)
Standard)
1-Formylpiperidine-4- 4-Formylpiperidine-4-
IUPAC Name y.p P _ y.p P _
carboxylic acid carboxylic acid
Common Name N-Formylisonipecotic acid _Formyl-isonipecotic acid
Formyl group on Nitrogen (Pos  Formyl group on Carbon (Pos
Structure
1) 4)
CAS Number 84163-42-8 344354-78-5 (Rare/Unstable)
Unstable (
Stability Highly Stable (Amide bond) formyl acid prone to
decarboxylation)
] Intermediate for Risperidone, Peptidomimetics (Quaternary
Primary Use

Integrin antagonists

amino acid analogs)

Molecular Weight Data

Despite the structural difference, both isomers share the same molecular formula and weight.

e Chemical Formula:

e Molecular Weight (Average): 157.17 g/mol [1]

e Monoisotopic Mass: 157.0739 g/mol

Elemental Analysis:

Carbon: 53.49%

Hydrogen: 7.05%

Nitrogen: 8.91%

Oxygen: 30.54%
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Part 2: Physicochemical Profile & Stability
Isomer A: 1-Formylpiperidine-4-carboxylic Acid

This is the standard reagent found in most laboratories.

Physical State: White to off-white crystalline powder.

Melting Point: 137-138 °C.[1][2]

Solubility: Soluble in DMSO, Methanol, and hot water.

pKa: ~4.8 (Carboxylic acid). The N-formyl group reduces the basicity of the piperidine
nitrogen significantly, making it non-basic.
Isomer B: 4-Formylpiperidine-4-carboxylic Acid

This compound represents a "quaternary amino acid" scaffold.
 Stability Warning:

-Formyl carboxylic acids are inherently unstable. The electron-withdrawing formyl group at
the

-position facilitates decarboxylation, releasing
to form the corresponding aldehyde (4-formylpiperidine).

o Handling: Usually synthesized and handled as a protected ester (e.g., Ethyl 1-Boc-4-
formylpiperidine-4-carboxylate) or immediately converted to a stable heterocycle (e.g.,
imidazole or oxazole formation).

» Hydration: The formyl group likely exists in equilibrium with its gem-diol (hydrate) form in
agueous media due to the inductive effect of the adjacent carboxyl group.

Part 3: Synthesis & Experimental Protocols
Synthesis of 1-Formylpiperidine-4-carboxylic Acid
(Isomer A)
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Mechanism: N-acylation of isonipecotic acid using a mixed anhydride generated in situ.
Protocol:
» Reagents: Isonipecotic acid (1.0 eq), Formic acid (excess), Acetic anhydride (1.2 eq).

e Procedure:

[e]

Dissolve isonipecaotic acid in 98% Formic acid.

o

Cool to 0°C. Dropwise add Acetic anhydride (exothermic reaction).

Allow the mixture to stir at Room Temperature (RT) for 4 hours.

[¢]

[e]

Workup: Concentrate under reduced pressure to remove excess formic/acetic acid.

[e]

Recrystallize the residue from Ethanol/Ether.

* Yield: Typically >90%.

Synthesis Strategy for 4-Formylpiperidine-4-carboxylic
Acid (Isomer B)

Context: Direct synthesis of the free acid is difficult due to instability. The standard approach is
via the N-Boc protected ester.

Protocol (via Oxidative Cleavage):
» Starting Material: 1-Boc-4-vinylpiperidine-4-carboxylic acid ethyl ester.
¢ Oxidation: Ozonolysis (

) followed by reductive workup (

or

).
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e Result: 1-Boc-4-formylpiperidine-4-carboxylic acid ethyl ester.

o Note: Do not hydrolyze the ester unless immediately reacting the acid in the next step
(e.g., Ugi reaction).

Part 4: Visualization of Synthetic Pathways

The following diagram illustrates the divergent synthesis pathways for the two isomers,
highlighting the stability bottleneck for Isomer B.

ge -Boc-4-For - SIS -Form: idine-4- on
(03/DMS) -carbox r Y - P\ (LossofCO2) ./
nst ree Aci s -7

Isomer A:
1-Formylpiperidine-4-COOH
(Stable, Commercial)

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways. Isomer A is formed via N-acylation, while Isomer B
requires scaffold construction and is prone to decarboxylation upon ester hydrolysis.

Part 5: Applications in Drug Discovery
Peptidomimetics (Isomer B Focus)

The 4,4-disubstituted scaffold is highly valued for constraining peptide conformation.
e Mechanism: Introducing a quaternary center at the

-carbon of an amino acid (or its piperidine analog) restricts the
and
torsion angles.

o Use Case: Design of helix-stabilized peptides or protease-resistant inhibitors.
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Pharmacophore Synthesis (Isomer A Focus)

The N-formyl group in Isomer A serves as a protecting group or a metabolic precursor.

o Risperidone Synthesis: Used as a precursor to introduce the piperidine ring, where the
formyl group is later reduced or removed.

 Integrin Antagonists: The carboxylic acid moiety binds to metal ion sites (e.qg.,

) in integrin receptors, while the piperidine ring provides a rigid spacer.

Part 6: References

» National Institutes of Health (NIH). (2010). A Convenient Route to 4-Carboxy-4-
Anilidopiperidine Esters and Acids. PMC. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 4-Formylpiperidine-4-carboxylic Acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13946268/docs#technical-guide-4-formylpiperidine-4-
carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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